1-Bromo-3-(bromomethyl)-5-chlorobenzene

• IUPAC Name: 1-bromo-3-(bromomethyl)-5-chlorobenzene
• InChI: InChI=1S/C7H5Br2Cl/c8-4-5-1-6(9)3-7(10)2-5/h1-3H,4H2
• InChI Key: JDJGQVIVJNGFPH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Br)CBr
• Molecular Formula: C7H5Br2Cl
• DSSTOX Substance ID: DTXSID40624789
• Molecular Weight: 284.37 g/mol
• CAS No.: 762292-63-7

Description

1-Bromo-3-(bromomethyl)-5-chlorobenzene is an organohalogen compound with the molecular formula C7H5Br2Cl It is a derivative of benzene, where the benzene ring is substituted with bromine, bromomethyl, and chlorine groups

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Bromo-3-(bromomethyl)-5-chlorobenzene can be synthesized through a multi-step process starting from benzene. The general synthetic route involves:

Chlorination: Benzene is first chlorinated to form chlorobenzene using chlorine gas in the presence of a catalyst such as ferric chloride (FeCl3).

Bromination: Chlorobenzene undergoes bromination to form 1-bromo-3-chlorobenzene using bromine (Br2) and a catalyst like iron (Fe) or aluminum bromide (AlBr3).

Bromomethylation: Finally, 1-bromo-3-chlorobenzene is treated with formaldehyde (CH2O) and hydrobromic acid (HBr) to introduce the bromomethyl group, resulting in this compound.

Industrial Production Methods: The industrial production of this compound follows similar synthetic routes but on a larger scale. The reactions are typically carried out in large reactors with precise control over temperature, pressure, and reagent concentrations to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions: 1-Bromo-3-(bromomethyl)-5-chlorobenzene undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The bromine atoms can be replaced by nucleophiles such as hydroxide (OH-), alkoxide (RO-), or amines (NH2-).

Electrophilic Aromatic Substitution: The benzene ring can undergo further substitution reactions with electrophiles like nitronium ion (NO2+), sulfonium ion (SO3H+), or halogens (Cl2, Br2).

Reduction: The compound can be reduced to form 3-(bromomethyl)-5-chlorobenzene using reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetone.

Electrophilic Aromatic Substitution: Reagents like nitric acid (HNO3) and sulfuric acid (H2SO4) for nitration, or sulfur trioxide (SO3) for sulfonation.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) in dry ether or hydrogen gas (H2) with a palladium on carbon (Pd/C) catalyst.

Major Products:

Nucleophilic Substitution: Products such as 1-hydroxy-3-(bromomethyl)-5-chlorobenzene or 1-alkoxy-3-(bromomethyl)-5-chlorobenzene.

Electrophilic Aromatic Substitution: Products like 1-bromo-3-(bromomethyl)-5-chloro-2-nitrobenzene or 1-bromo-3-(bromomethyl)-5-chlorobenzenesulfonic acid.

Reduction: Products like 3-(bromomethyl)-5-chlorobenzene.

Scientific Research Applications

1-Bromo-3-(bromomethyl)-5-chlorobenzene has several applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Employed in the study of enzyme inhibition and protein-ligand interactions due to its ability to form covalent bonds with biological macromolecules.

Medicine: Investigated for its potential use in the development of new drugs, particularly those targeting cancer and infectious diseases.

Industry: Utilized in the production of specialty chemicals, dyes, and polymers.

Mechanism of Action

The mechanism of action of 1-bromo-3-(bromomethyl)-5-chlorobenzene involves its reactivity towards nucleophiles and electrophiles. The bromine and bromomethyl groups are particularly reactive, allowing the compound to participate in various substitution and addition reactions. The molecular targets and pathways involved depend on the specific application and the nature of the reacting species.

Comparison with Similar Compounds

1-Bromo-3-chlorobenzene: Lacks the bromomethyl group, making it less reactive in nucleophilic substitution reactions.

1-Bromo-4-(bromomethyl)-2-chlorobenzene: Similar structure but different substitution pattern, leading to different reactivity and applications.

1-Chloro-3-(bromomethyl)-5-bromobenzene: Similar structure but with chlorine and bromine positions swapped, affecting its chemical behavior.

Uniqueness: 1-Bromo-3-(bromomethyl)-5-chlorobenzene is unique due to the presence of both bromine and bromomethyl groups on the benzene ring, which imparts distinct reactivity and versatility in chemical synthesis. This makes it a valuable intermediate in the preparation of a wide range of organic compounds.

Synthesis routes and methods

Procedure details

Step G2. The mixture of 3-bromo-5-chlorotoluene (9 g, 43.8 mmol), NBS (8.19 g, 46 mmol), and AIBN (200 mg) in carbon tetrachloride (50 mL) was heated at 80° C. for 3 hours. The resulting mixture was run through a silicon gel column with dichloromethane as the eluant. The fraction was collected and solvent was removed by rotovap, crude 1-bromo-3-(bromomethyl)-5-chlorobenzene (3) was obtained as a brown residue and used in the next step without further purification.